2-(Hydroxymethyl)butanoic Acid

• CAS No.: 4374-62-3
• Product Name: 2-(Hydroxymethyl)butanoic Acid
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 2-(hydroxymethyl)butanoic acid
• Standard InChI: InChI=1S/C5H10O3/c1-2-4(3-6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• Standard InChIKey: ZMZQVAUJTDKQGE-UHFFFAOYSA-N
• SMILES: CCC(CO)C(=O)O
• Canonical SMILES: CCC(CO)C(=O)O
• Physical Description: Solid
• Description: 2-ethylhydracrylic acid is a branched-chain saturated fatty acid that is butanoic acid substituted by a hydroxymethyl group at position 2. It is a metabolite derived from the isoleucine metabolism. It has a role as a human metabolite. It is a short-chain fatty acid, a branched-chain saturated fatty acid and a hydroxy fatty acid. It is a conjugate acid of a 2-ethylhydracrylate.; 2-Ethyl-hydracrylic acid, also known as 2-(hydroxymethyl)-butyrate or 3-hydroxy-2-ethylpropanoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Ethyl-hydracrylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Ethyl-hydracrylic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 2-ethyl-hydracrylic acid is primarily located in the cytoplasm and adiposome. 2-Ethyl-hydracrylic acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type V and short/branched chain acyl-CoA dehydrogenase deficiency; 2-ethyl-hydracrylic acid has also been linked to the inborn metabolic disorders including 3-methylglutaconic aciduria type ii, x-linked.
• Synonyms: 2-(Hydroxymethyl)butyric Acid; 2-Ethyl-3-hydroxypropionic Acid; 2-Ethylhydracrylic Acid; 3-Hydroxy-2-ethylpropionic Acid; β-Hydroxy-α-ethylpropionic Acid
• PubChem Compound: 188979
• Last Modified: Nov 11 2021